Cas no 1226420-51-4 (2-4-(propan-2-yloxy)phenylbutanoic acid)

• Product Name: 2-4-(propan-2-yloxy)phenylbutanoic acid
• CAS No: 1226420-51-4
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6003043
• PubChem ID: 62796104
• Update Time: 2025-06-15

2-4-(propan-2-yloxy)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(propan-2-yloxy)phenylbutanoic acid
• Benzeneacetic acid, α-ethyl-4-(1-methylethoxy)-
• 2-(4-Isopropoxyphenyl)butanoic acid
• AKOS012090816
• CS-0295746
• 2-[4-(propan-2-yloxy)phenyl]butanoic acid
• EN300-1826249
• 1226420-51-4

• Inchi： 1S/C13H18O3/c1-4-12(13(14)15)10-5-7-11(8-6-10)16-9(2)3/h5-9,12H,4H2,1-3H3,(H,14,15)
• InChI Key： TZSVFTPMAIEABV-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC(C)C)=CC=1)(CC)C(=O)O

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.068±0.06 g/cm3(Predicted)
• Boiling Point: 345.1±25.0 °C(Predicted)
• pka: 4.59±0.10(Predicted)

Additional information on 2-4-(propan-2-yloxy)phenylbutanoic acid

Professional Introduction to 2-4-(propan-2-yloxy)phenylbutanoic Acid (CAS No: 1226420-51-4)

2-4-(propan-2-yloxy)phenylbutanoic acid, with the chemical formula C₁₄H₁₈O₃, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, identified by its CAS number 1226420-51-4, has garnered attention due to its structural features and potential biological activities. The presence of a butanoic acid moiety linked to a phenyl ring substituted with a propan-2-yloxy group suggests a complex interplay of electronic and steric effects, which may influence its interactions with biological targets.

The< strong>propan-2-yloxy group introduces a hydrophobic alkyl chain, which can modulate the compound's solubility and membrane permeability. This characteristic is particularly relevant in drug design, where optimizing pharmacokinetic properties is crucial for achieving therapeutic efficacy. The phenyl ring, on the other hand, provides a platform for further functionalization and can participate in various non-covalent interactions, such as π-stacking and hydrogen bonding, with biological macromolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that< strong>2-4-(propan-2-yloxy)phenylbutanoic acid may exhibit inhibitory activity against certain enzymes and receptors implicated in metabolic disorders and inflammatory diseases. For instance, preliminary virtual screening studies suggest that this compound could interact with the active sites of acetylcholinesterase, potentially making it a lead candidate for the development of novel therapeutics for cognitive disorders.

In vitro experiments have further explored the pharmacological profile of< strong>CAS No: 1226420-51-4. These studies have revealed that the compound demonstrates moderate affinity for several targets, including cyclooxygenase-2 (COX-2) and lipoxygenase enzymes. The inhibition of these enzymes has been associated with anti-inflammatory effects, making this compound a promising candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with peroxisome proliferator-activated receptors (PPARs) has been investigated, as PPARs play a critical role in lipid metabolism and insulin sensitivity.

The synthesis of< strong>2-4-(propan-2-yloxy)phenylbutanoic acid has been optimized to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to construct the desired molecular framework efficiently. These methods not only enhance the scalability of production but also minimize environmental impact by reducing waste generation.

The potential therapeutic applications of this compound are further supported by its favorable pharmacokinetic properties. In preclinical studies, it has demonstrated good oral bioavailability and reasonable tissue distribution, suggesting that it may reach therapeutic concentrations in target tissues effectively. Moreover, preliminary toxicology studies have shown that< strong>CAS No: 1226420-51-4 exhibits low acute toxicity at relevant doses, indicating a potentially safe profile for further development.

The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) has accelerated the discovery process for new drug candidates like< strong>2-4-(propan-2-yloxy)phenylbutanoic acid. AI-driven platforms can analyze vast datasets to identify structural motifs that enhance binding affinity and selectivity. These tools have been instrumental in predicting novel analogs with improved pharmacological profiles, thereby expediting the drug development pipeline.

The role of< strong>propan-2-yloxy group in modulating biological activity cannot be overstated. This moiety not only influences solubility but also participates in specific interactions with biological targets. For example, its ability to engage in hydrophobic interactions with lipid rafts may enhance membrane permeability, facilitating cellular uptake. Such insights are critical for designing molecules that can effectively traverse biological barriers and reach their intended targets.

Ongoing research is focused on expanding the chemical space explored by derivatives of< strong>CAS No: 1226420-51-4. By systematically modifying substituents on the phenyl ring or introducing additional functional groups, scientists aim to uncover novel bioactivities and improve existing ones. These efforts are complemented by structural biology approaches, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed insights into molecular interactions at an atomic level.

The impact of this research extends beyond academic curiosity; it holds significant implications for drug discovery and development pipelines. Companies specializing in medicinal chemistry are increasingly leveraging innovative technologies to identify promising candidates like< strong>2-4-(propan-2-yloxy)phenylbutanoic acid. By combining traditional synthetic methods with modern computational tools, these efforts aim to bring new therapeutics to market more rapidly while reducing costs associated with trial-and-error experimentation.

In conclusion,< strong>2-4-(propan-2-yloxy)phenylbutanoic acid (CAS No: 1226420-51-4) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel drugs targeting various diseases. As research continues to uncover new biological activities and optimize synthetic routes, this molecule exemplifies how interdisciplinary approaches can drive innovation in drug discovery.